![molecular formula C22H22N4O2 B7718324 N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-phenoxyacetamide](/img/structure/B7718324.png)
N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-phenoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-phenoxyacetamide, also known as MPQA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPQA belongs to the class of pyrazoloquinoline derivatives and has shown promising results in various preclinical studies.
Scientific Research Applications
- MPQPA exhibits promising anticancer activity. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest that MPQPA may interfere with key signaling pathways involved in tumor growth .
- In the context of neurodegenerative diseases, MPQPA has drawn attention due to its potential neuroprotective properties. Studies indicate that it modulates oxidative stress, reduces neuroinflammation, and enhances neuronal survival. Researchers are exploring its role in conditions like Parkinson’s and Alzheimer’s disease .
- MPQPA may impact cardiovascular health by influencing lipid metabolism and vascular function. Some studies propose that it could regulate lipid profiles, reduce atherosclerosis, and improve endothelial function. Further investigations are needed to validate these effects .
- MPQPA exhibits anti-inflammatory properties, making it relevant for conditions associated with chronic inflammation. Researchers have explored its impact on inflammatory pathways, cytokine production, and tissue damage. Potential applications include inflammatory bowel diseases and rheumatoid arthritis .
- MPQPA’s role in metabolic syndrome and obesity is an emerging area of interest. It may affect adipose tissue function, insulin sensitivity, and lipid homeostasis. Preclinical studies suggest that MPQPA could be a potential therapeutic agent for managing metabolic disorders .
- Researchers are investigating MPQPA as a component in drug delivery systems. Its amphiphilic nature allows it to self-assemble into micelles, nanoparticles, or liposomes. These carriers can encapsulate hydrophobic drugs and enhance their solubility, stability, and targeted delivery .
Anticancer Properties
Neuroprotective Effects
Cardiovascular Health
Anti-Inflammatory Activity
Metabolic Syndrome and Obesity
Drug Delivery Systems
properties
IUPAC Name |
N-(7-methyl-1-propylpyrazolo[3,4-b]quinolin-3-yl)-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O2/c1-3-11-26-22-18(13-16-10-9-15(2)12-19(16)23-22)21(25-26)24-20(27)14-28-17-7-5-4-6-8-17/h4-10,12-13H,3,11,14H2,1-2H3,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGCVISXZKVGPJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C=C3C=CC(=CC3=N2)C)C(=N1)NC(=O)COC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3Z)-7-methyl-1-propyl-1,2-dihydro-3H-pyrazolo[3,4-b]quinolin-3-ylidene]-2-phenoxyacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.